Cas no 2171629-77-7 (3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobutanoic acid)

• Product Name: 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobutanoic acid
• CAS No: 2171629-77-7
• MF: C₂₅H₂₅F₃N₂O₅
• MW: 490.471617460251
• CID: 6069537
• PubChem ID: 165542605
• Update Time: 2025-07-15

3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobutanoic acid
• EN300-1500478
• 2171629-77-7
• 3-cyclopropyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanamido]butanoic acid

• Inchi： 1S/C25H25F3N2O5/c1-24(12-20(31)32,14-10-11-14)30-22(33)21(25(26,27)28)29-23(34)35-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19,21H,10-13H2,1H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： ZMODZLKSXCCVRV-UHFFFAOYSA-N
• SMILES： FC(C(C(NC(C)(CC(=O)O)C1CC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(F)F

Computed Properties

• Exact Mass: 490.17155639g/mol
• Monoisotopic Mass: 490.17155639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobutanoic acid

Introduction to 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobutanoic acid (CAS No. 2171629-77-7)

3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobutanoic acid, identified by the CAS number 2171629-77-7, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and multiple fluorinated atoms. The presence of these structural motifs not only imparts unique chemical properties but also opens up diverse possibilities for its application in drug design and development.

The structural complexity of 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobutanoic acid makes it a promising candidate for exploring novel pharmacological mechanisms. The cyclopropyl group is known for its ability to enhance metabolic stability and binding affinity, while the Fmoc moiety is widely used in peptide synthesis as a protecting group for amino groups. The incorporation of fluorine atoms further modulates the electronic properties of the molecule, potentially influencing its bioavailability and pharmacokinetic profile.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced biological activity and resistance to degradation. The trifluoromethyl group, in particular, is frequently employed in drug design to improve lipophilicity and metabolic stability. This compound exemplifies the strategic use of fluorine chemistry to develop molecules with improved pharmacological properties. Researchers have been exploring its potential as an intermediate in the synthesis of more complex drug candidates, particularly in the realm of protease inhibition and anti-inflammatory therapies.

One of the most compelling aspects of 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobutanoic acid is its versatility in synthetic chemistry. The Fmoc group allows for easy removal during peptide coupling reactions, making it a valuable building block for constructing larger peptidomimetics. Additionally, the presence of multiple chiral centers provides opportunities for designing enantiomerically pure compounds with enhanced specificity and reduced side effects. This flexibility has made it a focal point in academic and industrial research labs aiming to develop next-generation therapeutics.

The pharmacological potential of this compound has been further underscored by recent studies demonstrating its interaction with various biological targets. For instance, preliminary computational studies suggest that it may exhibit inhibitory activity against certain serine proteases, which are implicated in inflammatory diseases and cancer progression. The fluorenylmethoxycarbonyl group not only serves as a synthetic handle but also contributes to the overall hydrophobicity of the molecule, which is often critical for membrane permeability and receptor binding.

Moreover, the trifluoropropyl backbone introduces unique electronic characteristics that can fine-tune the binding affinity and selectivity of drug candidates. This has led to investigations into its potential applications as an antagonist or agonist for G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes. The ability to modulate receptor activity with high precision is crucial for developing drugs that offer therapeutic benefits while minimizing off-target effects.

The synthesis of 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidobutanoic acid presents both challenges and opportunities for synthetic chemists. The need for precise control over stereochemistry and regioselectivity requires advanced synthetic methodologies. However, recent advances in transition metal catalysis and asymmetric synthesis have made it increasingly feasible to construct complex fluorinated molecules with high yields and purity. These advancements have not only facilitated the production of this compound but also paved the way for similar derivatives with tailored properties.

In conclusion, 2171629-77-7 represents a significant advancement in fluorinated pharmaceutical chemistry. Its unique structural features offer a rich foundation for developing novel therapeutic agents with improved efficacy and safety profiles. As research continues to uncover new applications for this compound and its derivatives, 2171629-77-7 is poised to play a pivotal role in shaping the future of drug discovery and development.